Cephalothin

• IUPAC Name: (6R,7R)-3-(acetyloxymethyl)-8-oxo-7-[(2-thiophen-2-ylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• InChI: InChI=1S/C16H16N2O6S2/c1-8(19)24-6-9-7-26-15-12(14(21)18(15)13(9)16(22)23)17-11(20)5-10-3-2-4-25-10/h2-4,12,15H,5-7H2,1H3,(H,17,20)(H,22,23)/t12-,15-/m1/s1
• InChI Key: XIURVHNZVLADCM-IUODEOHRSA-N
• Canonical SMILES: CC(=O)OCC1=C(N2C(C(C2=O)NC(=O)CC3=CC=CS3)SC1)C(=O)O
• Isomeric SMILES: CC(=O)OCC1=C(N2[C@@H]([C@@H](C2=O)NC(=O)CC3=CC=CS3)SC1)C(=O)O
• Molecular Formula: C16H16N2O6S2
• Related CAS: 58-71-9 (mono-hydrochloride salt)
• DSSTOX Substance ID: DTXSID4022783
• Molecular Weight: 396.4 g/mol
• Physical Description: Solid
• Solubility: WHITE TO OFF-WHITE, CRYSTALLINE POWDER; PRACTICALLY ODORLESS; FREELY SOL IN WATER, SALINE TS, DEXTROSE SOLUTION; SPARINGLY SOL IN METHANOL; SLIGHTLY SOL IN ALCOHOL; INSOL IN MOST ORGANIC SOLVENTS; DEXTROROTATORY; MODERATELY HYGROSCOPIC; DECOMP ON HEATING /SODIUM/, 5.21e-02 g/L
• Mechanism of Action: The bactericidal activity of cefalotin results from the inhibition of cell wall synthesis via affinity for penicillin-binding proteins (PBPs). The PBPs are transpeptidases which are vital in peptidoglycan biosynthesis. Therefore, their inhibition prevents this vital cell wall compenent from being properly synthesized., Bactericidal; action depends on ability to reach and bind penicillin-binding proteins located in bacterial cytoplasmic membranes. Cephalosporins inhibit bacterial septum and cell wall synthesis, probably by action of membrane-bound transpeptidase enzymes. This prevents cross-linkage of peptidoglycan chains, which is necessary for bacterial cell wall strength and rigidity. Also, cell division and growth are inhibited, and elongation of susceptible bacteria and lysis frequently occur. Rapidly dividing bacteria are those most susceptible to the actin of cephalosporins. /Cephalosporins/
• CAS RN: 153-61-7
• Melting Point: 160-160.5 °C, 160 - 160.5 °C

Description

Cefalotin, also known as cephalothin, is a first-generation cephalosporin antibiotic. It was the first cephalosporin to be marketed and has been widely used since its introduction in 1964. Cefalotin is known for its broad-spectrum antibiotic activity, making it effective against a variety of bacterial infections, including those of the respiratory tract, urinary tract, skin, soft tissues, bones, and joints .

Scientific Research Applications

Cefalotin has a wide range of applications in scientific research:

Chemistry: Used as a model compound to study the reactivity of beta-lactam antibiotics and their interactions with various reagents.

Biology: Employed in studies of bacterial cell wall synthesis and the mechanisms of antibiotic resistance.

Medicine: Investigated for its efficacy against different bacterial strains and its potential use in combination therapies.

Industry: Utilized in the development of new antibiotics and in quality control processes for pharmaceutical production

Mechanism of Action

Cefalotin exerts its antibacterial effects by inhibiting bacterial cell wall synthesis. It binds to penicillin-binding proteins (PBPs), which are essential for the cross-linking of peptidoglycan chains in the bacterial cell wall. This binding inhibits the final transpeptidation step of peptidoglycan synthesis, leading to cell lysis and death .

Safety and Hazards

Cephalothin may cause an allergic skin reaction and allergy or asthma symptoms or breathing difficulties if inhaled. It is advised to avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Future Directions

Research about analytical methods for Cephalothin focusing on green analytical chemistry is of great importance and could optimize its analysis in pharmaceutical industries and help to guarantee the quality of the product. Cephalosporin C (CPC) serves as a key lead generation source for the in vitro and better, in vivo synthesis of 7-aminocephalosporanic acid (7-ACA), the major core compound for the pharmaceutical synthesis of current and future semi-synthetic cephalosporins.

Biochemical Analysis

Biochemical Properties

Cephalothin is known for its efficiency against resistant microorganisms . The mechanism of action of this compound is related to the inhibition of cell wall synthesis of microorganisms. This happens because of the binding to penicillin-binding proteins (PBPs), responsible for the union of peptidoglycan units, so there is the impediment of the connection between structures .

Cellular Effects

The bactericidal activity of this compound results from the inhibition of cell wall synthesis via affinity for penicillin-binding proteins (PBPs). The PBPs are transpeptidases which are vital in peptidoglycan biosynthesis. Therefore, their inhibition prevents this vital cell wall component from being properly synthesized .

Molecular Mechanism

This compound exerts its effects at the molecular level through its interaction with penicillin-binding proteins (PBPs). These proteins are responsible for the synthesis of peptidoglycan, a key component of bacterial cell walls. By binding to these proteins, this compound inhibits the synthesis of peptidoglycan, leading to the weakening of the bacterial cell wall and ultimately, cell death .

Temporal Effects in Laboratory Settings

It is known that this compound is a weak acid and is used either as the free base form for oral administration or as sodium salts in aqueous solution for parenteral delivery .

Metabolic Pathways

This compound is involved in the beta-lactam resistance pathway. It is resistant to beta-lactamase enzymes, which are produced by some bacteria and can degrade beta-lactam antibiotics, making them ineffective .

Transport and Distribution

It is known that this compound is a solid compound that belongs to the 1,3-thiazines .

Subcellular Localization

It is known that the beta-lactam antibiotics, which include this compound, disrupt the synthesis of the peptidoglycan layer forming the bacterial cell wall .

Preparation Methods

Synthetic Routes and Reaction Conditions

Cefalotin is synthesized through a series of chemical reactions starting from 7-aminocephalosporanic acid. The key steps include:

Acylation: The 7-amino group of 7-aminocephalosporanic acid is acylated with thiophene-2-acetic acid to form the intermediate compound.

Esterification: The intermediate is then esterified with acetic anhydride to introduce the acetoxy group at the 3-position of the cephem nucleus.

Industrial Production Methods

Industrial production of cefalotin involves large-scale chemical synthesis using the same basic steps as the laboratory synthesis but optimized for efficiency and yield. The process typically includes:

Fermentation: Production of 7-aminocephalosporanic acid through fermentation.

Chemical Synthesis: Acylation and esterification reactions under controlled conditions to ensure high purity and yield.

Purification: Multiple stages of purification to remove impurities and obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

Cefalotin undergoes several types of chemical reactions, including:

Hydrolysis: The beta-lactam ring of cefalotin can be hydrolyzed by beta-lactamases, leading to the inactivation of the antibiotic.

Oxidation: Cefalotin can undergo oxidation reactions, particularly at the sulfur atom in the thiophene ring.

Substitution: The acetoxy group at the 3-position can be substituted with other groups under specific conditions

Common Reagents and Conditions

Hydrolysis: Catalyzed by beta-lactamases or under acidic or basic conditions.

Oxidation: Typically involves oxidizing agents such as hydrogen peroxide or potassium permanganate.

Substitution: Requires nucleophilic reagents and appropriate solvents

Major Products Formed

Hydrolysis: Leads to the formation of inactive products.

Oxidation: Produces sulfoxides or sulfones.

Substitution: Results in various derivatives depending on the substituent introduced

Comparison with Similar Compounds

Cefalotin is similar to other first-generation cephalosporins such as cefazolin, cefalexin, and cefadroxil. it has some unique features:

Cefazolin: Like cefalotin, cefazolin is administered parenterally but has a longer half-life, making it suitable for less frequent dosing.

Cefalexin: An oral cephalosporin with a similar spectrum of activity but different pharmacokinetic properties.

Cefadroxil: Another oral cephalosporin with a longer half-life compared to cefalexin

Cefalotin’s uniqueness lies in its specific structure, which includes a thiophene ring and an acetoxy group, contributing to its distinct pharmacological properties .

Q & A

Q1: How does cephalothin exert its antibacterial effect?

A1: this compound, like other β-lactam antibiotics, targets bacterial cell wall synthesis. [] It inhibits transpeptidases, enzymes crucial for peptidoglycan cross-linking, disrupting cell wall integrity and leading to bacterial cell death. []

Q2: Is there a difference in the bactericidal effect of this compound depending on the presence of phagocytic cells?

A2: Research suggests that this compound's clearance of Staphylococcus aureus is delayed in areas accessible to phagocytic cells compared to areas where phagocytes are absent. [] This highlights the potential interplay between antibiotic action and host immune response.

Q3: What is the molecular formula and weight of this compound?

A3: this compound's molecular formula is C₁₆H₁₆N₂O₆S₂, and its molecular weight is 396.44 g/mol. []

Q4: Does the deacetylation of this compound impact its antibacterial activity?

A4: Yes, deacetylthis compound, a metabolite of this compound, exhibits lower antibacterial activity compared to the parent compound. [] This highlights the importance of the acetyl group for this compound's pharmacological action.

Q5: How does the structure of this compound relate to its susceptibility to bacterial inactivation?

A5: Studies indicate that this compound, while structurally similar to cephapirin, is more resistant to inactivation by penicillinase-producing strains of Staphylococcus aureus. [] Subtle structural differences can significantly impact antibiotic resistance.

Q6: How does the pharmacokinetic profile of this compound differ between healthy individuals and patients with uremia?

A6: this compound exhibits a longer half-life and increased accumulation of its deacetyl metabolite in patients with uremia compared to individuals with normal renal function. [] This underscores the importance of considering renal function when dosing this compound.

Q7: How does the administration route of this compound affect its concentration in the body?

A7: Research indicates that intravenous administration of this compound results in higher initial serum levels compared to intramuscular injection. [, , ] The choice of administration route influences this compound's pharmacokinetic profile.

Q8: Does this compound effectively reach interstitial fluid, a common site of infection?

A8: Studies using microdialysis techniques have shown that this compound effectively penetrates interstitial fluid, reaching concentrations sufficient to exert antibacterial effects. [, ]

Q9: Does burn trauma impact the distribution of this compound to tissues?

A9: Interestingly, research reveals that burn patients exhibit higher interstitial fluid concentrations of this compound compared to healthy individuals after receiving an equivalent dose. [] This suggests altered drug distribution in the context of burn injury.

Q10: How does the biliary tract excretion of this compound compare to other cephalosporins?

A10: Research indicates that cefazolin achieves significantly higher biliary tract concentrations compared to this compound and cephaloridine. [] The presence of biliary tract obstruction can also impair the excretion of this compound. []

Q11: Against which bacteria does this compound exhibit in vitro activity?

A11: this compound demonstrates in vitro activity against various gram-positive and gram-negative bacteria, including Staphylococcus aureus, Streptococcus, Diplococcus pneumoniae, and Escherichia coli. [, , ]

Q12: Does the in vitro activity of this compound against Enterobacteriaceae differ depending on the bacterial class?

A12: Yes, research identifies three classes of Escherichia coli with varying levels of resistance to beta-lactam antibiotics, including this compound. The prevalence of these classes can be influenced by factors such as duration of hospitalization. []

Q13: Is this compound effective in treating experimental murine salmonellosis?

A13: Studies using a murine model have shown that liposome-encapsulated this compound is more effective than free this compound in reducing Salmonella typhimurium burden in the liver and spleen. [, ] This highlights the potential of drug delivery systems for enhancing this compound's efficacy.

Q14: What are the known mechanisms of resistance to this compound?

A14: Resistance to this compound can arise from several mechanisms, including the production of β-lactamases by bacteria, which inactivate the antibiotic. [, , ] Additionally, alterations in bacterial penicillin-binding proteins (PBPs) can reduce this compound's binding affinity, leading to resistance.

Q15: Is there cross-resistance between this compound and other cephalosporins?

A15: Yes, cross-resistance between this compound and other cephalosporins, particularly within the same generation, is possible due to structural similarities and shared mechanisms of action. [] This highlights the importance of antibiotic stewardship to minimize the development and spread of resistance.

Q16: Is this compound effective against methicillin-resistant Staphylococcus aureus (MRSA)?

A16: No, this compound is not effective against MRSA. Methicillin resistance is conferred by alterations in PBPs, which also reduce the binding affinity of this compound and other beta-lactams. []

Q17: What are some potential adverse effects associated with this compound?

A17: this compound, like other beta-lactams, can cause hypersensitivity reactions, ranging from mild skin rashes to life-threatening anaphylaxis. [, ] Other reported adverse effects include neutropenia, particularly with prolonged, high-dose intravenous administration. [, ]

Q18: Are there any strategies to improve the delivery of this compound to specific targets?

A18: Research using liposome-encapsulated this compound has shown enhanced delivery to the liver and spleen in a murine salmonellosis model, suggesting the potential for targeted drug delivery approaches. [, ]

Q19: What analytical methods are used to determine this compound concentrations?

A19: The research papers mention the use of microbiological assays, [] high-pressure liquid chromatography, [] and polarographic methods [] for characterizing and quantifying this compound.

Q20: Can this compound induce delayed-type hypersensitivity reactions?

A20: Yes, studies in mice have demonstrated that this compound, when emulsified with Freund's complete adjuvant, can induce delayed-type hypersensitivity reactions. [] This highlights the potential for this compound to elicit cell-mediated immune responses.

Q21: Are there any alternative antibiotics with potentially better efficacy or fewer adverse effects compared to this compound?

A21: The research highlights other cephalosporins, such as cefazolin, cephaloridine, and ceforanide, with potentially advantageous pharmacokinetic profiles or improved efficacy against specific pathogens compared to this compound. [, , , ]

Q22: What alternatives exist for treating bacterial meningitis in penicillin-allergic patients, considering the limitations of this compound?

A22: The research suggests that chloramphenicol is a preferred choice over this compound for treating pneumococcal, meningococcal, and Haemophilus influenzae meningitis in penicillin-allergic individuals. []

Q23: When was this compound first introduced for clinical use?

A23: this compound was introduced for clinical use in 1973, marking a significant step in the development of cephalosporin antibiotics. []